Cas no 113186-97-3 (2-(Aminomethyl)-4-nitrophenol hydrochloride)

• Product Name: 2-(Aminomethyl)-4-nitrophenol hydrochloride
• CAS No: 113186-97-3
• MF: C₇H₉ClN₂O₃
• MW: 204.61096072197
• CID: 2880161
• PubChem ID: 16244926
• Update Time: 2025-11-06

2-(Aminomethyl)-4-nitrophenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-4-nitrophenol hydrochloride
• 2-(aminomethyl)-4-nitrophenol;hydrochloride
• Z56985679
• 2-(Aminomethyl)-4-nitrophenol--hydrogen chloride (1/1)
• 2-(aminomethyl)-4-nitrophenolhydrochloride
• AKOS016367731
• DTXSID20585804
• CS-0221661
• G24743
• SCHEMBL9501431
• 113186-97-3
• 7383-11-1
• EN300-09713
• Phenol, 2-(aminomethyl)-4-nitro-, monohydrochloride
• 2-(Aminomethyl)-4-nitrophenol hydrochloride

• Inchi： 1S/C7H8N2O3.ClH/c8-4-5-3-6(9(11)12)1-2-7(5)10;/h1-3,10H,4,8H2;1H
• InChI Key： BCEWUQSDFWXWQW-UHFFFAOYSA-N
• SMILES： Cl.OC1=CC=C(C=C1CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.0301698g/mol
• Monoisotopic Mass: 204.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.1

Additional information on 2-(Aminomethyl)-4-nitrophenol hydrochloride

Comprehensive Guide to 2-(Aminomethyl)-4-nitrophenol hydrochloride (CAS No. 113186-97-3): Properties, Applications, and Market Insights

2-(Aminomethyl)-4-nitrophenol hydrochloride (CAS No. 113186-97-3) is a specialized organic compound widely used in pharmaceutical and chemical research. This compound, also known as 4-nitro-2-(aminomethyl)phenol hydrochloride, features a unique molecular structure combining an aminomethyl group and a nitro-substituted phenol, making it valuable for various synthetic applications. Researchers and industry professionals frequently search for this compound due to its role in drug intermediates and biochemical studies.

The chemical formula of 2-(Aminomethyl)-4-nitrophenol hydrochloride is C₇H₉N₂O₃·HCl, with a molecular weight of 204.62 g/mol. Its hydrochloride salt form enhances solubility in aqueous solutions, which is critical for laboratory and industrial processes. The compound’s nitrophenol derivative properties make it useful in UV-visible spectroscopy and as a reagent in organic synthesis. Recent trends show increased interest in nitrophenol-based compounds for antimicrobial and antioxidant research, aligning with global demand for novel bioactive molecules.

One of the key applications of 2-(Aminomethyl)-4-nitrophenol hydrochloride is in the synthesis of pharmaceutical intermediates. Its aminomethyl functional group allows for further derivatization, enabling the development of targeted drug candidates. For example, it has been explored in the design of enzyme inhibitors and receptor modulators. Additionally, its nitro-aromatic structure contributes to its utility in dye synthesis and material science, where electron-withdrawing groups are essential for tuning material properties.

From a market perspective, the demand for high-purity 2-(Aminomethyl)-4-nitrophenol hydrochloride is growing, particularly in regions with strong pharmaceutical and chemical manufacturing sectors. Suppliers emphasize CAS 113186-97-3 as a high-value product, often highlighting its compliance with Good Manufacturing Practices (GMP) for research-grade materials. Analytical techniques such as HPLC and NMR are commonly used to verify the purity of this compound, ensuring its suitability for sensitive applications.

Environmental and safety considerations are also critical when handling 2-(Aminomethyl)-4-nitrophenol hydrochloride. While not classified as hazardous under standard regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain stability. Researchers often inquire about safe handling practices for nitrophenol derivatives, reflecting broader industry focus on workplace safety and sustainable chemistry.

In summary, 2-(Aminomethyl)-4-nitrophenol hydrochloride (CAS No. 113186-97-3) is a versatile compound with significant applications in pharmaceuticals, materials science, and biochemical research. Its unique structural features and reactivity continue to drive innovation across multiple disciplines. For those sourcing this chemical, verifying supplier credentials and purity specifications is essential to ensure optimal performance in experimental and industrial settings.